9-Borabicyclo[3.3.1]nonan-9-ol

• CAS No.: 63366-65-4
• Molecular Formula: C8H15BO
• Molecular Weight: 138.02 g/mol
• IUPAC Name: 9-hydroxy-9-borabicyclo[3.3.1]nonane
• InChI: InChI=1S/C8H15BO/c10-9-7-3-1-4-8(9)6-2-5-7/h7-8,10H,1-6H2
• InChI Key: SFOBUHVBEPPXRE-UHFFFAOYSA-N
• Canonical SMILES: B1(C2CCCC1CCC2)O

Description

9-Borabicyclo[3.3.1]nonan-9-ol (9-BBN) is a dimeric organoborane compound (C₈H₁₅B)₂, widely used in organic synthesis for its exceptional regioselectivity in hydroboration reactions . Synthesized via hydroboration of 1,5-cyclooctadiene with borane-dimethyl sulfide, 9-BBN’s bicyclic framework stabilizes the boron center, enabling controlled reactivity . Its dimeric structure (B–B bond) enhances stability while retaining electrophilic boron for alkene/alkyne additions . Applications include Suzuki-Miyaura cross-couplings, directed aldol reactions, and catalytic hydroboration of carbodiimides .

Comparison with Similar Compounds

Heteroatom-Substituted Bicyclo[3.3.1]nonan-9-ols

Example Compounds :

• 7-Benzyl-9-phenyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol (C₂₁H₂₅NO₂)
• 7-Benzyl-9-(4-N,N’-dimethylaminophenyl)-3-thia-7-azabicyclo[3.3.1]nonan-9-ol (C₂₃H₃₁N₂OS)

Key Differences :

• Heteroatoms : Replacement of boron with oxygen (3-oxa) or sulfur (3-thia) alters electronic properties. Oxygen analogs exhibit hydrogen-bonding capacity, while sulfur introduces nucleophilic sites .
• Conformation : X-ray studies reveal chair-boat conformers in thia-aza derivatives, contrasting with 9-BBN’s rigid bicyclic structure .
• Applications : These heterocycles display biological activity (e.g., antiarrhythmic properties) absent in 9-BBN, which is primarily a synthetic reagent .

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Key Features	Applications
9-BBN	(C₈H₁₅B)₂	Boron center, dimeric structure	Hydroboration, cross-couplings
3-Oxa-7-aza analog	C₂₁H₂₅NO₂	Oxygen and nitrogen heteroatoms	Conformational studies
3-Thia-7-aza analog	C₂₃H₃₁N₂OS	Sulfur and nitrogen heteroatoms	Antiarrhythmic agents

Boron-Containing Bicyclic Compounds with Modified Ring Systems

Example Compound: 9-Borabicyclo[4.2.1]nonane-dimers

• Structural Difference: Expanded ring system (4.2.1 vs.
• Reactivity : Larger rings may reduce boron accessibility, affecting reaction rates compared to 9-BBN’s compact framework.

Electron-Modified 9-BBN Derivatives

Example Compound : 9-Trifluoromethylsulfonyl-9-BBN (C₉H₁₄BF₃O₃S)

• Modification : Triflyl group enhances boron’s electrophilicity .

Table 2: Reactivity Comparison of Boron Derivatives

Compound	Reaction Type	Yield/Selectivity	Conditions
9-BBN	Alkene hydroboration	>90%, anti-Markovnikov	RT, hexanes
9-Triflyl-9-BBN	Cross-aldol reaction	75–85% regioselective	Tertiary amine, RT

Comparison with Metal Catalysts in Hydroboration

Example Catalyst : Magnesium-based systems

• Mechanistic Difference : Mg catalysts operate via metal-ligand cooperative pathways, whereas 9-BBN utilizes a B–H–B intermediate .
• Advantages of 9-BBN : Metal-free, avoiding contamination in sensitive syntheses; compatible with substrates prone to metal coordination .

Market and Commercial Viability

• 9-BBN : Commercially available (CAS 280-64-8; $140/5 g), with applications in pharmaceuticals and materials science .
• Analogs : Heteroatom-substituted derivatives are niche research chemicals, lacking large-scale production .